Cas no 866340-40-1 (6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866340-40-1
• MF: C₂₇H₂₇NO₅S
• MW: 477.571986436844
• CID: 5850020
• PubChem ID: 2135096
• Update Time: 2025-06-15

6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 6-ethoxy-3-[(4-ethoxyphenyl)sulfonyl]-1-[(3-methylphenyl)methyl]-
• F1602-0155
• AKOS001838169
• 6-ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one
• 866340-40-1
• 6-ethoxy-3-((4-ethoxyphenyl)sulfonyl)-1-(3-methylbenzyl)quinolin-4(1H)-one
• 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C27H27NO5S/c1-4-32-21-9-12-23(13-10-21)34(30,31)26-18-28(17-20-8-6-7-19(3)15-20)25-14-11-22(33-5-2)16-24(25)27(26)29/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： FIXVXMCUQCQBNB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 477.16099414g/mol
• Monoisotopic Mass: 477.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 674.5±55.0 °C(Predicted)
• pka: 0.71±0.70(Predicted)

Additional information on 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-40-1)

6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 866340-40-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoline derivatives class, a well-documented family known for its broad spectrum of biological activities. The structural composition of this compound, featuring a quinolinone core substituted with ethoxy and sulfonyl groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one incorporates several key functional groups that contribute to its unique pharmacological profile. The presence of an ethoxy group at the 6-position and a 4-ethoxybenzenesulfonyl moiety at the 3-position introduces hydrophilic and electronic properties that can modulate interactions with biological targets. Additionally, the 1-(3-methylphenyl)methyl substituent enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. These structural features make the compound an intriguing subject for investigating its potential as an intermediate in the synthesis of novel bioactive molecules.

In recent years, quinoline derivatives have been extensively studied due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound 866340-40-1 is no exception and has been the focus of several preliminary studies exploring its biological activity. Research indicates that modifications within the quinoline scaffold can significantly influence pharmacokinetic and pharmacodynamic properties, making it essential to optimize structural elements for desired outcomes.

One of the most compelling aspects of 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one is its potential as a scaffold for developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have suggested that quinoline derivatives can interact with enzymes such as kinases or proteases by exploiting their ability to fit into hydrophobic pockets within active sites. The ethoxy and sulfonyl groups in this compound may play a crucial role in stabilizing these interactions through hydrogen bonding or dipole-dipole interactions.

The synthesis of 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce ethoxy groups, sulfonylation reactions to incorporate the benzenesulfonyl moiety, and cyclization processes to form the dihydroquinolinone core. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve selective functionalization at specific positions on the aromatic rings.

Evaluation of the pharmacological profile of CAS No. 866340-40-1 has been conducted using both in vitro and in vivo models. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, preliminary toxicology studies suggest that the compound exhibits moderate solubility in aqueous media, which could facilitate formulation into oral or injectable dosage forms. These findings are encouraging for further development efforts aimed at translating this chemical entity into a clinical candidate.

The significance of 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one extends beyond its immediate pharmacological applications; it also serves as a valuable tool for understanding structure-function relationships within the quinoline class. By systematically modifying substituents such as ethoxy and sulfonyl groups, researchers can gain insights into how these changes affect binding affinity, metabolic stability, and overall biological activity. Such knowledge is critical for designing next-generation compounds with improved therapeutic profiles.

As research progresses, computational methods including molecular docking and quantum mechanics calculations are being increasingly utilized to predict the binding modes of 866340-40-1 with biological targets. These approaches complement experimental data by providing rapid screening of potential interactions at an atomic level. Additionally, artificial intelligence-driven de novo drug design algorithms are being employed to generate novel analogs based on existing scaffolds like this one. Such innovations are accelerating the discovery pipeline for new therapeutics derived from quinoline derivatives.

The industrial relevance of 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one lies in its versatility as a building block for larger drug molecules or as an intermediate in synthesizing complex libraries for high-throughput screening (HTS). Pharmaceutical companies often invest heavily in developing robust synthetic routes to produce such compounds efficiently at scale while maintaining stringent quality control measures throughout manufacturing processes.

In conclusion,CAS No. 866340 -40 - 1 represents an exciting development within medicinal chemistry due to its unique structural features combined with preliminary evidence supporting its biological activity . While additional research is needed before it can be fully optimized for clinical use ,its potential makes it worth further investigation by academic laboratories ,biotech firms ,and pharmaceutical corporations alike . As our understanding grows about how best to leverage natural product-inspired scaffolds like this one ,we may see more derivatives emerge from similar efforts ,each bringing new hope toward addressing unmet medical needs worldwide .